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Compound of Interest

Compound Name: Arisanlactone D

Cat. No.: B13448508

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Arisanlactone D, a nortriterpene lactone isolated from the fruits of Schisandra arisanensis.
The data presented herein, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry
(MS), and Infrared (IR) spectroscopy, are essential for the identification, characterization, and
further investigation of this natural product in drug discovery and development.

Spectroscopic Data

The spectroscopic data for Arisanlactone D were elucidated from the publication
"Nortriterpene Lactones from the Fruits of Schisandra arisanensis” in the Journal of Natural
Products. In this study, Arisanlactone D is referred to as compound 4.

Mass Spectrometry (MS)

High-Resolution Electrospray lonization Mass Spectrometry (HRESIMS) was used to
determine the molecular formula of Arisanlactone D.
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Parameter Value

Molecular Formula C29H3609
Measured m/z 551.2255 [M + Na]*
Calculated m/z 551.2257

Infrared (IR) Spectroscopy

The IR spectrum of Arisanlactone D indicates the presence of hydroxyl, ester, and olefinic

functional groups.

Frequency (cm~1) Functional Group Assignment
3446 O-H stretching (hydroxyl)

1771 C=0 stretching (ester)

1654 C=C stretching (olefinic)

Nuclear Magnetic Resonance (NMR) Spectroscopy
The H and 13C NMR data were acquired in deuterated chloroform (CDClIs) at 500 MHz and 125

MHz, respectively.

Table 1: 'H NMR Data for Arisanlactone D (500 MHz, CDClIs)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b13448508?utm_src=pdf-body
https://www.benchchem.com/product/b13448508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13448508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Position oH (ppm) Multiplicity J (Hz)
1 5.86 d 6.0
2 2.50 m

2 2.13 m

3 4.61 S

5 2.06 d 13.0
6 4.29 d 13.0
7 4.54 s

11la 2.23 m

11B 1.83 m

12a 1.95 m

12B 1.65 m

15 2.92 d 5.0
16 2.08 m

17 2.65 d 10.0
21 1.05 S

23 1.24 S

24 1.20 S

25 1.18 S

26 1.12 S

27 1.80 S

28 3.75 S

OAc 2.12 S

Table 2: 13C NMR Data for Arisanlactone D (125 MHz, CDCIs)
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Position dC (ppm)
1 108.7
2 43.6
3 173.7
4 48.9
5 54.8
6 81.6
7 87.3
8 141.2
9 132.8
10 44.2
11 35.1
12 29.8
13 41.5
14 50.1
15 45.9
16 38.2
17 52.1
20 73.7
21 22.3
22 39.8
23 28.1
24 25.9
25 25.7
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26 21.8

27 211

28 52.9

29 170.5

OAc 170.2,21.2

Experimental Protocols

The following methodologies were employed for the acquisition of the spectroscopic data.

General Experimental Procedures

Optical rotations were measured on a JASCO P-1020 polarimeter. IR spectra were recorded on
a JASCO FT/IR-4100 spectrometer. NMR spectra were acquired on a Varian Unity INOVA 500
spectrometer. HRESIMS data were obtained using a Bruker APEX Il spectrometer.

Isolation of Arisanlactone D

The dried and powdered fruits of S. arisanensis were extracted with acetone. The resulting
extract was subjected to a series of chromatographic separations, including silica gel column
chromatography and preparative HPLC, to yield pure Arisanlactone D.

Spectroscopic Analysis

* NMR Spectroscopy: *H and 3C NMR spectra were recorded in CDCls on a 500 MHz
spectrometer. Chemical shifts are reported in ppm relative to the residual solvent signal (dH
7.26 and &C 77.0 for CDCIs).

e Mass Spectrometry: HRESIMS was performed on a Bruker APEX Il mass spectrometer
using electrospray ionization in the positive ion mode.

e IR Spectroscopy: The IR spectrum was recorded on a JASCO FT/IR-4100 spectrometer with
KBr pellets.
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Workflow for Spectroscopic Analysis of Natural
Products

The following diagram illustrates a typical workflow for the isolation and structural elucidation of
a novel natural product like Arisanlactone D using spectroscopic methods.
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Caption: Workflow for Natural Product Spectroscopic Analysis.
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 To cite this document: BenchChem. [Spectroscopic Profile of Arisanlactone D: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13448508#spectroscopic-data-for-arisanlactone-d-
nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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